Cas no 941941-89-5 (1-benzyl-3-(4E)-3-2-(3-methoxyphenyl)ethyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea)

1-benzyl-3-(4E)-3-2-(3-methoxyphenyl)ethyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea structure
941941-89-5 structure
Product Name:1-benzyl-3-(4E)-3-2-(3-methoxyphenyl)ethyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea
CAS No:941941-89-5
MF:C25H24N4O3
MW:428.483065605164
CID:5501190
Update Time:2025-10-30

1-benzyl-3-(4E)-3-2-(3-methoxyphenyl)ethyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea Chemical and Physical Properties

Names and Identifiers

    • VFJVDYFZAIOLER-WEMUOSSPSA-N
    • 1-benzyl-3-(4E)-3-2-(3-methoxyphenyl)ethyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea
    • Inchi: 1S/C25H24N4O3/c1-32-20-11-7-10-18(16-20)14-15-29-23(21-12-5-6-13-22(21)27-25(29)31)28-24(30)26-17-19-8-3-2-4-9-19/h2-13,16H,14-15,17H2,1H3,(H2,26,28,30)
    • InChI Key: ZGJLTOFSUFIBLB-UHFFFAOYSA-N
    • SMILES: N(CC1=CC=CC=C1)C(NC1=C2C(=NC(=O)N1CCC1=CC=CC(OC)=C1)C=CC=C2)=O

1-benzyl-3-(4E)-3-2-(3-methoxyphenyl)ethyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea Pricemore >>

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Additional information on 1-benzyl-3-(4E)-3-2-(3-methoxyphenyl)ethyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea

Recent Advances in the Study of 1-Benzyl-3-(4E)-3-2-(3-Methoxyphenyl)ethyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea (CAS: 941941-89-5)

The compound 1-benzyl-3-(4E)-3-2-(3-methoxyphenyl)ethyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea (CAS: 941941-89-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-benzyl-3-(4E)-3-2-(3-methoxyphenyl)ethyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea exhibits strong inhibitory effects on certain kinase enzymes, which are implicated in various disease states, including cancer and inflammatory disorders. The study utilized X-ray crystallography to elucidate the binding interactions between the compound and its target, providing valuable insights for further drug development.

In addition to its kinase inhibitory properties, research has also explored the compound's potential as an anti-inflammatory agent. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 1-benzyl-3-(4E)-3-2-(3-methoxyphenyl)ethyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea significantly reduces the production of pro-inflammatory cytokines in vitro, suggesting its utility in treating chronic inflammatory conditions. The study employed a combination of molecular docking simulations and in vitro assays to validate these findings.

The synthesis of 1-benzyl-3-(4E)-3-2-(3-methoxyphenyl)ethyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea has also been a focal point of recent research. A 2023 article in Organic & Biomolecular Chemistry detailed an optimized synthetic route that improves yield and scalability. The authors emphasized the importance of specific reaction conditions, such as temperature and solvent choice, in achieving high purity and yield of the final product. This advancement is critical for facilitating large-scale production and further pharmacological evaluation.

Despite these promising findings, challenges remain in the development of 1-benzyl-3-(4E)-3-2-(3-methoxyphenyl)ethyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity.

In conclusion, 1-benzyl-3-(4E)-3-2-(3-methoxyphenyl)ethyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea (CAS: 941941-89-5) represents a promising candidate for further drug development, with demonstrated efficacy in modulating key biological pathways. Continued research into its mechanism of action, synthetic optimization, and preclinical evaluation will be essential to fully realize its therapeutic potential.

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